Cas no 2378503-91-2 (Tert-butyl 3-[(5-chloropyrazine-2-carbonyl)-methylamino]pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-[(5-chloropyrazine-2-carbonyl)-methylamino]pyrrolidine-1-carboxylate
• CAS No: 2378503-91-2
• MF: C₁₅H₂₁ClN₄O₃
• MW: 340.805242300034
• CID: 5465255
• Update Time: 2025-10-28

Tert-butyl 3-[(5-chloropyrazine-2-carbonyl)-methylamino]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-[(5-chloropyrazine-2-carbonyl)-methylamino]pyrrolidine-1-carboxylate
• Z1911074984
• tert-butyl 3-(N-methyl5-chloropyrazine-2-amido)pyrrolidine-1-carboxylate

• Inchi： 1S/C15H21ClN4O3/c1-15(2,3)23-14(22)20-6-5-10(9-20)19(4)13(21)11-7-18-12(16)8-17-11/h7-8,10H,5-6,9H2,1-4H3
• InChI Key： PYCYVJWSDDYDBO-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)C(N(C)C1CN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 340.1302182 g/mol
• Monoisotopic Mass: 340.1302182 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 340.80
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6

Additional information on Tert-butyl 3-[(5-chloropyrazine-2-carbonyl)-methylamino]pyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-[(5-chloropyrazine-2-carbonyl)-methylamino]pyrrolidine-1-carboxylate (CAS No: 2378503-91-2)

Tert-butyl 3-[(5-chloropyrazine-2-carbonyl)-methylamino]pyrrolidine-1-carboxylate, a compound with the CAS number 2378503-91-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The intricate structure of this molecule, featuring a tert-butyl group, a pyrrolidine ring, and an amide linkage to a 5-chloropyrazine moiety, makes it a promising candidate for further exploration in medicinal chemistry.

The synthesis and characterization of Tert-butyl 3-[(5-chloropyrazine-2-carbonyl)-methylamino]pyrrolidine-1-carboxylate involve sophisticated chemical methodologies that highlight the compound's complexity. The presence of the tert-butyl group not only contributes to the steric environment of the molecule but also enhances its stability, which is crucial for pharmaceutical applications. Additionally, the amide bond connecting the pyrrolidine and 5-chloropyrazine units introduces a level of flexibility that can be exploited in designing molecules with specific biological activities.

In recent years, there has been a growing interest in exploring the pharmacological properties of pyrrolidine derivatives. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The structural features of Tert-butyl 3-[(5-chloropyrazine-2-carbonyl)-methylamino]pyrrolidine-1-carboxylate make it an attractive scaffold for further derivatization and optimization. Researchers have been particularly interested in its potential as a kinase inhibitor, given the presence of the chloropyrazine moiety, which is known to interact with various protein targets.

The biological activity of this compound has been extensively studied in vitro. Initial assays have revealed that it exhibits inhibitory effects on certain kinases, which are enzymes involved in cell signaling pathways. These pathways are often dysregulated in diseases such as cancer and inflammatory disorders. The ability of Tert-butyl 3-[(5-chloropyrazine-2-carbonyl)-methylamino]pyrrolidine-1-carboxylate to modulate kinase activity makes it a valuable tool for understanding the mechanisms underlying these diseases. Furthermore, its interaction with other biological targets has been explored, providing insights into its potential therapeutic applications.

The chemical properties of Tert-butyl 3-[(5-chloropyrazine-2-carbonyl)-methylamino]pyrrolidine-1-carboxylate also make it an interesting candidate for drug development. Its solubility profile, stability under various conditions, and metabolic fate are critical factors that need to be evaluated before considering its clinical use. Preliminary studies have indicated that this compound is relatively stable in aqueous solutions at physiological pH, which is advantageous for formulation purposes. Additionally, its metabolic degradation products have been characterized, providing valuable information for assessing its safety and efficacy.

The synthesis of Tert-butyl 3-[(5-chloropyrazine-2-carbonyl)-methylamino]pyrrolidine-1-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this compound in sufficient quantities for further studies. The reaction sequence typically involves the formation of the amide bond between the pyrrolidine carboxylic acid and the chlorinated pyrazine derivative. This step is often catalyzed by coupling reagents such as EDC (1-(3-dimethylaminopropyl)-3-(ethoxycarbonyl)carbodiimide) or HATU (1-hydroxybenzotriazole), which facilitate the formation of the amide linkage.

The subsequent introduction of the tert-butyl group is achieved through nucleophilic substitution or other appropriate methods depending on the synthetic route chosen. Each step in the synthesis is monitored using analytical techniques such as HPLC (high-performance liquid chromatography), NMR (nuclear magnetic resonance) spectroscopy, and mass spectrometry to ensure high purity and correct structural integrity. These methods provide detailed information about the molecular structure and purity of the compound at each stage of synthesis.

The pharmacokinetic properties of Tert-butyl 3-[(5-chloropyrazine-2-carbonyl)-methylamino]pyrrolidine-1-carboxylate have been evaluated using both in vitro and in vivo models. In vitro studies have focused on assessing its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding how the compound behaves within biological systems and for predicting its potential therapeutic efficacy and safety.

In vivo studies have provided additional insights into the pharmacokinetic behavior of this compound. Animal models have been used to evaluate its bioavailability, tissue distribution, metabolic pathways, and excretion kinetics. These studies have revealed that Tert-butyl 3-[(5-chloropyrazine-2-carbonyl)-methylamino]pyrrolidine-1-carboxylate exhibits favorable pharmacokinetic properties, including good absorption from oral doses and moderate tissue distribution.

The potential therapeutic applications of Tert-butyl 3-[(5-chloropyrazine-2-carbonyl)-methylamino]pyrrolidine-1-carboxylate are vast and varied. Given its inhibitory effects on kinases and other biological targets, this compound has shown promise in treating various diseases associated with abnormal cell signaling pathways. For instance, it has been investigated as a potential treatment for certain types of cancer due to its ability to inhibit kinases involved in tumor growth and progression.

Additionally, this compound has been explored as a therapeutic agent for inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease (IBD). In these conditions, dysregulation of kinase activity plays a significant role in driving inflammation and tissue damage. By modulating kinase activity, Tert-butyl 3-[(5-chloropyrazine-2-carbonyl)-methylamino]pyrrolidine-1-carboxylate may help reduce inflammation and alleviate symptoms associated with these diseases.

The development of new drugs often involves multiple stages before reaching clinical use. Preclinical studies are conducted to evaluate the safety and efficacy of promising compounds before they are tested in human trials. Tert-butyl 3-[(5-chloropyrazine-2-carbonyl)-methylamino]pyrrolidine-1-carboxylate has undergone several preclinical studies to assess its potential as a therapeutic agent. These studies have provided valuable data on its pharmacological properties and safety profile.

In conclusion, Tert-butyl 3-[(5-chloropyrazine-2-carbonyl)-methylamino]pyrrolidine-1-carboxylate (CAS No: 2378503-91⁻−) represents a significant advancement in pharmaceutical chemistry with promising applications in drug discovery and development. Its complex structure features several key structural elements that contribute to its biological activity: